Cas no 179598-70-0 (Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-)

Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)- structure

179598-70-0 structure

Product Name:Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-

CAS No:179598-70-0

MF:C₉H₃ClF₃IN₂

MW:358.486203432083

CID:113212

PubChem ID:19074950

Update Time:2025-04-18

Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-
- 4-chloro-6-iodo-2-(trifluoromethyl)quinazoline
- 4-CHLORO-2-(TRIFLUOROMETHYL)-6-IODOQUINAZOLINE
- 179598-70-0
- DTXSID40597828
- SCHEMBL7436724
- EN300-376043
- CS-0435155
- 6-iodo-2-trifluoromethyl-4-chloroquinazoline
- Inchi： 1S/C9H3ClF3IN2/c10-7-5-3-4(14)1-2-6(5)15-8(16-7)9(11,12)13/h1-3H
- InChI Key： FPZIZZJDDSBKBN-UHFFFAOYSA-N
- SMILES： IC1C=CC2C(=C(N=C(C(F)(F)F)N=2)Cl)C=1

Computed Properties

Exact Mass: 357.89779
Monoisotopic Mass: 357.89816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.1
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78

Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM212044-1g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	1g	$364	2021-08-04
Chemenu	CM212044-5g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	5g	$779	2021-08-04
Chemenu	CM212044-10g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	10g	$1039	2021-08-04
Chemenu	CM212044-25g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	25g	$1870	2021-08-04
Chemenu	CM212044-1g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	1g	$***	2023-03-30
Alichem	A189010859-5g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	5g	$1,045.20	2022-04-02
Alichem	A189010859-10g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	10g	$1,366.80	2022-04-02
Alichem	A189010859-25g	4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0	97%	25g	$2,387.88	2022-04-02
Enamine	EN300-376043-0.05g	4-chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0		0.05g	$612.0	2023-05-29
Enamine	EN300-376043-0.1g	4-chloro-6-iodo-2-(trifluoromethyl)quinazoline	179598-70-0		0.1g	$640.0	2023-05-29

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3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

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